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Compound of Interest

Compound Name: HP210

Cat. No.: B10857001 Get Quote

Initial investigations into "HP210" have revealed multiple entities associated with this

designation, creating an ambiguity that prevents the development of specific application notes

and protocols for flow cytometry analysis. Further clarification is required to proceed with

generating the detailed scientific content requested.

Searches for "HP210" have identified at least two distinct possibilities:

A Thermo Fisher Scientific HP-210 Hand Probe: This is a radiation detection instrument and

is not relevant to biological applications like flow cytometry.[1]

Potential Biochemical Substances: The context of the request strongly suggests a biological

molecule. However, a definitive substance named "HP210" with established flow cytometry

applications has not been clearly identified in initial searches. Several related terms have

emerged, each with distinct characteristics:

HP (2-20) Peptide and its Analogs: Research on an antimicrobial peptide derived from

Helicobacter pylori, designated HP (2-20), and its analog A3-NT, has utilized flow

cytometry to study its mechanism of action on bacteria.[2] This peptide, however, is not

explicitly named "HP210."

p210 Oncoprotein: This refers to the BCR-ABL fusion protein, a tyrosine kinase central to

the pathogenesis of chronic myeloid leukemia. Its associated signaling pathways, such as

JAK/STAT and RAS/MAPK, are well-documented.[3] While flow cytometry is a common
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tool in leukemia research, the direct analysis of p210 via this method is not its primary

application.

Oxy210: This is a lead drug candidate under development by MAX BioPharma for

conditions like non-alcoholic steatohepatitis (NASH).[4] Details regarding its specific use in

flow cytometry are not readily available.

Without a precise identification of the "HP210" substance of interest, the creation of accurate

and relevant application notes, protocols, data tables, and signaling pathway diagrams is not

feasible. To fulfill the user's request, it is crucial to specify which of these, or another yet

unidentified molecule, is the intended subject of the flow cytometry analysis.

Once the specific identity of HP210 is clarified, a comprehensive set of application notes and

protocols can be developed, including:

Detailed Experimental Protocols: Step-by-step instructions for sample preparation, staining,

and acquisition using flow cytometry.

Quantitative Data Summaries: Clearly structured tables for easy comparison of experimental

results.

Signaling Pathway and Workflow Diagrams: Visual representations of relevant biological

pathways and experimental procedures generated using Graphviz.

We await further clarification from the user to proceed with generating the requested detailed

scientific content.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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